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Introduction

Ephrin-B2 (EFNB2) is a member of the ephrin family of transmembrane ligands that interact
with Eph receptor tyrosine kinases. The Eph/ephrin signaling axis is a critical regulator of a
multitude of physiological processes, including embryonic development, tissue patterning, and
angiogenesis. In the context of oncology, emerging evidence highlights the multifaceted and
often contradictory role of Ephrin-B2 in cancer progression. Its expression is frequently
dysregulated in various tumor types, and it has been implicated in modulating key cellular
processes such as proliferation, apoptosis, migration, and invasion.[1][2][3] This document
provides detailed application notes and protocols for studying the function of Ephrin-B2 in
cancer cell line research.

Ephrin-B2 Signaling in Cancer Cells

Ephrin-B2 can initiate both "forward" signaling through EphB receptors in adjacent cells and
"reverse” signaling into the Ephrin-B2-expressing cell.[1][4] This bidirectional signaling
activates several downstream pathways crucial in cancer biology, including the Wnt/B-catenin,
MAPK/ERK, and PI3K/Akt pathways.

Ephrin-B2 and the Wnt/B-catenin Signaling Pathway
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In gastric cancer, Ephrin-B2 has been shown to promote tumor growth by activating the Wnt/[3-
catenin signaling pathway.[2][5] This leads to the nuclear translocation of B-catenin, which then
acts as a transcriptional co-activator for genes involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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